Cas no 143773-52-8 (3-O-Coumaroylasiatic acid)

3-O-Coumaroylasiatic acid is a natural compound with significant biological activities. It exhibits potent antioxidant and anti-inflammatory properties, making it a valuable ingredient in pharmaceutical and cosmeceutical applications. Its unique structural features contribute to its efficacy in modulating cellular signaling pathways, offering potential therapeutic benefits for various diseases.
3-O-Coumaroylasiatic acid structure
3-O-Coumaroylasiatic acid structure
Product Name:3-O-Coumaroylasiatic acid
CAS No:143773-52-8
MF:C39H54O7
MW:634.841872692108
CID:1080671
PubChem ID:9898761
Update Time:2025-10-18

3-O-Coumaroylasiatic acid Chemical and Physical Properties

Names and Identifiers

    • 3-O-Coumaroylasiatic acid
    • AKOS040761112
    • (1S,2R,4aS,6aR,6aS,6bR,8aR,9R,10R,11R,12aR,14bS)-11-hydroxy-9-(hydroxymethyl)-10-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxy-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
    • 143773-52-8
    • CHEMBL4635993
    • Inchi: 1S/C39H54O7/c1-23-15-18-39(34(44)45)20-19-37(5)27(32(39)24(23)2)12-13-30-35(3)21-28(42)33(36(4,22-40)29(35)16-17-38(30,37)6)46-31(43)14-9-25-7-10-26(41)11-8-25/h7-12,14,23-24,28-30,32-33,40-42H,13,15-22H2,1-6H3,(H,44,45)/b14-9+/t23-,24+,28-,29-,30-,32+,33+,35+,36+,37-,38-,39+/m1/s1
    • InChI Key: WKVZBLIEJQJTCN-KJVBOBAHSA-N
    • SMILES: O(C(/C=C/C1C=CC(=CC=1)O)=O)[C@H]1[C@@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC[C@@H](C)[C@H](C)[C@H]5C4=CC[C@@H]32)[C@]1(C)CO)O

Computed Properties

  • Exact Mass: 634.38700
  • Monoisotopic Mass: 634.38695406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 6
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 751.8±60.0 °C at 760 mmHg
  • Flash Point: 226.8±26.4 °C
  • Solubility: Insuluble (2.1E-5 g/L) (25 ºC),
  • PSA: 124.29000
  • LogP: 7.00260
  • Vapor Pressure: 0.0±2.6 mmHg at 25°C

3-O-Coumaroylasiatic acid Security Information

3-O-Coumaroylasiatic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O66680-5 mg
3-O-Coumaroylasiatic acid
143773-52-8
5mg
¥5600.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2971-1 mg
3-O-Coumaroylasiatic acid
143773-52-8
1mg
¥2835.00 2022-04-26
TargetMol Chemicals
TN2971-5mg
3-O-Coumaroylasiatic acid
143773-52-8
5mg
¥ 4420 2024-07-20
TargetMol Chemicals
TN2971-5 mg
3-O-Coumaroylasiatic acid
143773-52-8 98%
5mg
¥ 4,420 2023-07-11
TargetMol Chemicals
TN2971-1 mL * 10 mM (in DMSO)
3-O-Coumaroylasiatic acid
143773-52-8 98%
1 mL * 10 mM (in DMSO)
¥ 6720 2023-09-15
A2B Chem LLC
AE97247-5mg
3-O-Coumaroylasiatic acid
143773-52-8 97.0%
5mg
$785.00 2024-04-20
TargetMol Chemicals
TN2971-1 ml * 10 mm
3-O-Coumaroylasiatic acid
143773-52-8
1 ml * 10 mm
¥ 6720 2024-07-20

Additional information on 3-O-Coumaroylasiatic acid

3-O-Coumaroylasiatic Acid (CAS No. 143773-52-8): A Comprehensive Overview

3-O-Coumaroylasiatic acid (CAS No. 143773-52-8) is a naturally occurring compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This compound, a derivative of asiatic acid, is primarily found in plants of the genus Centella asiatica, commonly known as gotu kola. The unique structure of 3-O-Coumaroylasiatic acid includes a coumaroyl group attached to the 3-position of asiatic acid, which imparts distinct pharmacological properties.

The chemical structure of 3-O-Coumaroylasiatic acid consists of a triterpenoid skeleton with a coumaroyl moiety, making it a valuable target for various therapeutic applications. Recent studies have highlighted its potential in treating inflammatory conditions, neurodegenerative diseases, and cancer. The compound's ability to modulate multiple signaling pathways and its low toxicity profile make it an attractive candidate for drug development.

In the context of inflammation, 3-O-Coumaroylasiatic acid has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the Journal of Ethnopharmacology demonstrated that this compound significantly reduced inflammation in animal models of arthritis. The mechanism of action involves the inhibition of nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses.

Beyond its anti-inflammatory properties, 3-O-Coumaroylasiatic acid has also shown promise in neuroprotection. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis. The study, published in the Journal of Neurochemistry, revealed that 3-O-Coumaroylasiatic acid enhances the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby reducing oxidative damage in neuronal cells.

In the realm of cancer research, 3-O-Coumaroylasiatic acid has demonstrated potential as an anticancer agent. A study published in the Cancer Letters journal reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation through the modulation of cell cycle regulatory proteins.

The pharmacokinetic properties of 3-O-Coumaroylasiatic acid have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound has good oral bioavailability and can be effectively absorbed into the bloodstream. However, further research is needed to optimize its delivery methods and enhance its therapeutic efficacy.

In addition to its therapeutic potential, 3-O-Coumaroylasiatic acid has been explored for its cosmetic applications. Its anti-inflammatory and antioxidant properties make it a valuable ingredient in skincare products designed to reduce inflammation and promote skin health. Several cosmetic companies have already incorporated this compound into their formulations, highlighting its growing commercial significance.

The safety profile of 3-O-Coumaroylasiatic acid is another critical aspect that has been extensively studied. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new therapeutic agent, ongoing safety evaluations are essential to ensure its long-term safety and efficacy.

In conclusion, 3-O-Coumaroylasiatic acid (CAS No. 143773-52-8) is a promising compound with a wide range of biological activities and therapeutic potential. Its anti-inflammatory, neuroprotective, and anticancer properties make it an attractive candidate for further research and development in various medical fields. As more studies are conducted, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern medicine.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.